![molecular formula C6H13NO2 B2771057 [3-(Methoxymethyl)oxetan-3-yl]methanamine CAS No. 1557736-59-0](/img/structure/B2771057.png)
[3-(Methoxymethyl)oxetan-3-yl]methanamine
Overview
Description
“[3-(Methoxymethyl)oxetan-3-yl]methanamine” is a chemical compound with the CAS Number: 1557736-59-0 . It has a molecular weight of 131.17 . The compound is stored at a temperature of 4°C and is shipped with an ice pack . It is in liquid form .
Molecular Structure Analysis
The InChI code for “[3-(Methoxymethyl)oxetan-3-yl]methanamine” is1S/C6H13NO2/c1-8-3-6(2-7)4-9-5-6/h2-5,7H2,1H3 . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
“[3-(Methoxymethyl)oxetan-3-yl]methanamine” is a liquid . It has a molecular weight of 131.17 . The compound is stored at a temperature of 4°C .Scientific Research Applications
Antibacterial and Antifungal Activities
A study by Thomas, Adhikari, & Shetty (2010) revealed that derivatives of methanamine, including those resembling [3-(Methoxymethyl)oxetan-3-yl]methanamine, have shown promising antibacterial and antifungal activities. The research synthesized new quinoline derivatives carrying a 1,2,3-triazole moiety and tested their efficacy against pathogenic strains. The results indicated moderate to very good activities, comparable to first-line drugs.
Analytical and Characterization Methods
The analytical profile of similar compounds to [3-(Methoxymethyl)oxetan-3-yl]methanamine has been studied for their identification in biological matrices. In 2013, De Paoli et al. developed methods using gas chromatography and mass spectrometry for characterizing psychoactive arylcyclohexylamines, which are structurally related. Such methodologies are crucial for the accurate detection and analysis of these compounds in clinical and forensic settings.
Potential Anticonvulsant Agents
Compounds structurally similar to [3-(Methoxymethyl)oxetan-3-yl]methanamine have been explored for their potential as anticonvulsant agents. Pandey & Srivastava (2011) synthesized a series of Schiff bases of 3-aminomethyl pyridine and evaluated their anticonvulsant activity. Several compounds exhibited significant protection against seizures, highlighting the potential therapeutic applications of these chemical structures in treating convulsive disorders.
Photocytotoxicity and Cellular Imaging
Research on iron(III) complexes, including those with components structurally related to [3-(Methoxymethyl)oxetan-3-yl]methanamine, has shown promising results in the field of photocytotoxicity and cellular imaging. Basu et al. (2014) investigated iron(III) catecholates for their ability to be ingested in the nucleus of cells and generate reactive oxygen species under red light. This research contributes to the development of novel therapeutic strategies and imaging techniques in medical science.
Safety and Hazards
“[3-(Methoxymethyl)oxetan-3-yl]methanamine” is classified as a dangerous substance. It has the hazard statements H227, H302, H314, and H335 . The precautionary statements include P210, P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P370+P378, P403+P233, P403+P235, P405, and P501 .
Mechanism of Action
Biochemical Pathways
Oxetanes have been used in the synthesis of various pharmaceuticals and could potentially affect a wide range of biochemical pathways .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its targets. For instance, [3-(Methoxymethyl)oxetan-3-yl]methanamine is stored at a temperature of 4°C to maintain its stability .
properties
IUPAC Name |
[3-(methoxymethyl)oxetan-3-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2/c1-8-3-6(2-7)4-9-5-6/h2-5,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCYKRPKPSQVBQB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1(COC1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
131.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(Methoxymethyl)oxetan-3-yl]methanamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2-(3,5-Diiminopyrazolidin-4-ylidene)hydrazinyl]benzoic acid](/img/structure/B2770975.png)
![(E)-ethyl 2-((1,3-dimethyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate](/img/structure/B2770977.png)
![2-[[5-[4-(Dimethylamino)phenyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid](/img/structure/B2770978.png)
![(2E)-3-[(4-ethylphenyl)carbamoyl]prop-2-enoic acid](/img/structure/B2770982.png)
![1-sec-butyl-3-[(2,2-difluoroethoxy)methyl]-4-iodo-1H-pyrazole](/img/structure/B2770983.png)
![ethyl 2-(4-(pyrrolidin-1-ylsulfonyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate](/img/structure/B2770994.png)
![Methyl 5-[(2-thienylcarbonyl)amino]-1-benzothiophene-2-carboxylate](/img/structure/B2770995.png)
![4-methoxy-3-[(4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid](/img/structure/B2770996.png)
![5-((2-methoxy-5-methylphenyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2770997.png)